Diisotridecylamine

Specification

• CAS No.: 57157-80-9
• Molecular Formula: C26H55N
• Molecular Weight: 381.7 g/mol
• IUPAC Name: 11-methyl-N-(11-methyldodecyl)dodecan-1-amine
• Standard InChI: InChI=1S/C26H55N/c1-25(2)21-17-13-9-5-7-11-15-19-23-27-24-20-16-12-8-6-10-14-18-22-26(3)4/h25-27H,5-24H2,1-4H3
• Standard InChI Key: YOFPVMWVLDSWKR-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCCCCNCCCCCCCCCCC(C)C
• Canonical SMILES: CC(C)CCCCCCCCCCNCCCCCCCCCCC(C)C

Introduction

Physical and Chemical Properties

Diisotridecylamine is a colorless liquid at room temperature with specific physical and chemical properties that determine its behavior in various applications. Understanding these properties is essential for assessing its suitability for industrial processes and chemical reactions.

Basic Identification and Physical Properties

The following table summarizes key identification parameters and physical properties of diisotridecylamine:

Property	Value
CAS Number	57157-80-9
EC Number	260-598-6
Molecular Formula	C₂₆H₅₅N
Molecular Weight	381.7216 g/mol
Appearance	Colorless liquid
Density	0.816 g/cm³ at 25°C
Boiling Point	455.2°C at 760 mmHg
Flash Point	157.8°C
Vapor Pressure	1.8×10⁻⁸ mmHg at 25°C
Refractive Index	1.451

These physical properties indicate that diisotridecylamine is a high-boiling, low-volatility compound with limited water solubility, which influences its applications and handling requirements.

Molecular and Chemical Properties

Further examination of diisotridecylamine's molecular properties reveals additional characteristics important for understanding its chemical behavior:

Property	Value
XLogP3-AA	11.5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	22
Exact Mass	381.433450759 Da

The XLogP3-AA value of 11.5 indicates that diisotridecylamine is highly lipophilic, suggesting strong affinity for organic solvents and limited water solubility. This property makes it particularly suitable for applications involving non-polar environments or interfaces between aqueous and organic phases. The presence of a single hydrogen bond donor and acceptor site (the secondary amine group) allows for moderate hydrogen bonding capabilities, while the high number of rotatable bonds (22) indicates significant molecular flexibility. These molecular characteristics contribute to its chemical reactivity and solubility profile.

Production Methods

The industrial production of diisotridecylamine has been the subject of patents and technological development, with continuous efforts to improve yield, purity, and production efficiency.

Fixed Bed Reactor Production

Recent advancements in production technology include the development of a fixed bed reactor system for the continuous production of diisotridecylamine. According to patent documentation (CN110270279B), this production method offers significant advantages over traditional batch processes.

The fixed bed reactor system has demonstrated impressive production metrics:

• Purity of crude product: >94.6%

• Production yield: >92.4%

• Continuous operation capability, enhancing production efficiency

These results indicate that modern production methods can achieve high-quality diisotridecylamine suitable for various industrial applications. The continuous production process represents an important advancement in the manufacturing of this compound, potentially reducing production costs and increasing availability.

Product Quality Metrics

Quality assessment of diisotridecylamine is typically performed using gas chromatography (GC) analysis and amine value determination. Comparison between commercially available products and newly developed production methods shows that:

• Commercial diisotridecylamine (BASF product) contained 94.3% of the target compound with an amine value of 140 mgKOH/g

• Self-produced diisotridecylamine using the fixed bed reactor method achieved 95.8% purity with an amine value of 143 mgKOH/g

These metrics demonstrate that newly developed production methods can produce diisotridecylamine that meets or exceeds the specifications of commercially available products. The higher purity and amine value indicate potential advantages in applications where higher compound concentration is beneficial.